1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanaminedihydrochloride
CAS No.:
Cat. No.: VC20439650
Molecular Formula: C8H15Cl2N3
Molecular Weight: 224.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H15Cl2N3 |
|---|---|
| Molecular Weight | 224.13 g/mol |
| IUPAC Name | 4,5,6,7-tetrahydro-1H-indazol-4-ylmethanamine;dihydrochloride |
| Standard InChI | InChI=1S/C8H13N3.2ClH/c9-4-6-2-1-3-8-7(6)5-10-11-8;;/h5-6H,1-4,9H2,(H,10,11);2*1H |
| Standard InChI Key | BJPKGEIKNJJITR-UHFFFAOYSA-N |
| Canonical SMILES | C1CC(C2=C(C1)NN=C2)CN.Cl.Cl |
Introduction
Key Identifiers
-
InChIKey: KTWWCKRURHCDNP-UHFFFAOYSA-N (base compound)
-
CAS Number: Not explicitly identified in the provided data but closely related compounds have CAS identifiers such as 1476776-30-3.
Synthesis
The synthesis of this compound involves the functionalization of the indazole core. A general synthetic route may include:
-
Cyclization of appropriate precursors to form the tetrahydroindazole ring system.
-
Introduction of the methanamine group through reductive amination or alkylation reactions.
-
Conversion to the dihydrochloride salt by treatment with hydrochloric acid.
Further details on specific reaction conditions or catalysts were not provided in the search results.
Pharmaceutical Research
The indazole scaffold is a common motif in drug discovery due to its bioactivity and ability to interact with biological targets:
-
Compounds with similar structures have shown potential as kinase inhibitors, anti-inflammatory agents, and anticancer drugs.
-
The primary amine group allows for further functionalization, enabling the design of derivatives with enhanced activity or selectivity.
Biochemical Studies
The compound can serve as a building block for synthesizing more complex molecules for biochemical assays or therapeutic evaluations.
Related Compounds for Comparison
| Compound Name | Molecular Weight | Structural Difference |
|---|---|---|
| (4,5,6,7-tetrahydro-1H-indazol-6-yl)methanamine | 151.21 g/mol | Lacks dihydrochloride salt |
| (1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methanamine hydrochloride | 165.24 g/mol | Methyl substitution at position 1 |
These related compounds highlight structural variations that may influence solubility, stability, or bioactivity.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume